Cas no 1252572-61-4 (Carbamic acid, N-[2-(5-bromo-3-pyridinyl)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[2-(5-bromo-3-pyridinyl)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 1252572-61-4
• MF: C₁₂H₁₇BrN₂O₂
• MW: 301.179582357407
• CID: 5763219
• Update Time: 2025-10-20

Carbamic acid, N-[2-(5-bromo-3-pyridinyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-(5-bromo-3-pyridinyl)ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H17BrN2O2/c1-12(2,3)17-11(16)15-5-4-9-6-10(13)8-14-7-9/h6-8H,4-5H2,1-3H3,(H,15,16)
• InChI Key： WIMUNDGFHSAVKZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC1=CC(Br)=CN=C1

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 402.6±35.0 °C(Predicted)
• pka: 12.30±0.46(Predicted)

Additional information on Carbamic acid, N-[2-(5-bromo-3-pyridinyl)ethyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[2-(5-bromo-3-pyridinyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 1252572-61-4)

The compound Carbamic acid, N-[2-(5-bromo-3-pyridinyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 1252572-61-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, features a 5-bromo-3-pyridinyl moiety, which is a critical structural element in many bioactive molecules. The presence of the carbamate group and the tert-butyl ester functionality makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for pyridine derivatives like this compound has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors and neuroactive agents, topics that frequently trend in scientific literature and online searches. The 5-bromo substitution on the pyridine ring enhances its reactivity, making it a valuable precursor for cross-coupling reactions, a hot topic in modern organic synthesis.

The CAS No. 1252572-61-4 is often searched in conjunction with terms like "synthetic applications", "pharmaceutical intermediates", and "pyridine-based compounds". These keywords reflect the growing interest in its utility across multiple disciplines. For instance, its role in the development of small-molecule therapeutics aligns with the current focus on personalized medicine and targeted drug delivery systems, which dominate healthcare discussions.

From a structural perspective, the 1,1-dimethylethyl ester group provides steric protection, a feature highly valued in prodrug design. This attribute is frequently explored in forums and academic papers, especially when discussing bioavailability enhancement and metabolic stability. The compound’s N-[2-(5-bromo-3-pyridinyl)ethyl] side chain further contributes to its unique physicochemical properties, which are critical for optimizing drug-like characteristics.

Environmental and regulatory considerations are also part of the conversation around this compound. While it is not classified as hazardous, its synthesis and handling require adherence to standard laboratory safety protocols. Searches related to "green chemistry alternatives" and "sustainable synthesis" often include references to such intermediates, highlighting the industry’s shift toward eco-friendly practices.

In summary, Carbamic acid, N-[2-(5-bromo-3-pyridinyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 1252572-61-4) is a multifaceted compound with broad applications in research and development. Its structural features and reactivity profile make it a subject of ongoing investigation, particularly in fields like medicinal chemistry and material science. As the scientific community continues to explore its potential, this compound remains a key player in advancing innovative solutions for global challenges.